3-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-hydroxypiperidin-1-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(4-hydroxypiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C13H20N2O3/c1-9-12(10(2)18-14-9)3-4-13(17)15-7-5-11(16)6-8-15/h11,16H,3-8H2,1-2H3
• InChI Key: PRCSTVGBSIQWQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCC(CC2)O
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

3-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-hydroxypiperidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as DPOP and is a derivative of piperidine. DPOP is a white crystalline powder that is soluble in water and has a molecular weight of 279.38 g/mol.

Mechanism of Action

DPOP exerts its effects by binding to the sigma-1 receptor and modulating its activity. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including calcium signaling, protein folding, and lipid metabolism. By binding to the sigma-1 receptor, DPOP can modulate these processes and exert its effects on various physiological and biochemical processes.
Biochemical and Physiological Effects:
DPOP has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on the sigma-1 receptor, DPOP has also been shown to modulate the activity of various other proteins and enzymes, including the NMDA receptor, the dopamine transporter, and the acetylcholine receptor. DPOP has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPOP in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using DPOP is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on DPOP. One area of interest is the development of DPOP-based therapeutics for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new sigma-1 receptor ligands that may have improved pharmacological properties compared to DPOP. Finally, further research is needed to fully understand the mechanism of action of DPOP and its effects on various physiological and biochemical processes.

Synthesis Methods

DPOP can be synthesized through a multi-step process that involves the reaction of 4-hydroxypiperidine with 3,5-dimethyl-4-(trifluoromethyl)benzaldehyde to form an intermediate. This intermediate is then reacted with oxalyl chloride and triethylamine to form the final product, 3-(3,5-Dimethyl-1,2-oxazol-4-yl)-1-(4-hydroxypiperidin-1-yl)propan-1-one.

Scientific Research Applications

DPOP has been extensively studied for its potential applications in various research fields. One of the most promising applications of DPOP is in the field of neuroscience. DPOP has been shown to have a high affinity for the sigma-1 receptor, which is a protein that plays a critical role in various neurological processes, including memory, learning, and pain perception. DPOP has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.